Cas no 4009-22-7 (Benzene,1,3-pentadiyn-1-yl-)

• Product Name: Benzene,1,3-pentadiyn-1-yl-
• CAS No: 4009-22-7
• MF: C₁₁H₈
• MW: 140.181222915649
• CID: 331724
• PubChem ID: 10983572
• Update Time: 2025-04-19

Benzene,1,3-pentadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-pentadiyn-1-yl-
• Benzene, 1,3-pentadiynyl- (9CI)
• penta-1,3-diynylbenzene
• 1,3-Pentadiyne,1-phenyl- (6CI,7CI,8CI)
• 1-Phenyl-1,3-pentadiyne
• Norcapillene
• penta-1,3-diynyl-benzene
• DTXSID00450687
• (Penta-1,3-diyn-1-yl)benzene
• C17796
• Q27155282
• 1,3-pentadiynylbenzene
• CHEBI:81344
• 4009-22-7

• Inchi： 1S/C11H8/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,1H3
• InChI Key： ACPMYIIORVILBG-UHFFFAOYSA-N
• SMILES： C1(C#CC#CC)C=CC=CC=1

Computed Properties

• Exact Mass: 140.06264
• Monoisotopic Mass: 140.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives